molecular formula C13H10FN3O B1628029 4-((1H-Pyrrolo[2,3-B]pyridin-4-YL)oxy)-3-fluoroaniline CAS No. 688781-75-1

4-((1H-Pyrrolo[2,3-B]pyridin-4-YL)oxy)-3-fluoroaniline

Cat. No.: B1628029
CAS No.: 688781-75-1
M. Wt: 243.24 g/mol
InChI Key: HQYDVMOYLQJCFB-UHFFFAOYSA-N
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Description

4-((1H-Pyrrolo[2,3-B]pyridin-4-YL)oxy)-3-fluoroaniline is a useful research compound. Its molecular formula is C13H10FN3O and its molecular weight is 243.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

688781-75-1

Molecular Formula

C13H10FN3O

Molecular Weight

243.24 g/mol

IUPAC Name

3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)aniline

InChI

InChI=1S/C13H10FN3O/c14-10-7-8(15)1-2-12(10)18-11-4-6-17-13-9(11)3-5-16-13/h1-7H,15H2,(H,16,17)

InChI Key

HQYDVMOYLQJCFB-UHFFFAOYSA-N

SMILES

C1=CC(=C(C=C1N)F)OC2=C3C=CNC3=NC=C2

Canonical SMILES

C1=CC(=C(C=C1N)F)OC2=C3C=CNC3=NC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

3.2 g (11.5 mmol) of {4-[(6-chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3-fluoro-phenyl}amine (from example XXXI) are dissolved in ethanol at 50° C. The solution is then allowed to cool to RT, and 2.45 g (2.30 mmol) of 10% palladium on activated carbon are added. The mixture is hydrogenated overnight under a hydrogen pressure of 2 bar. The palladium is then filtered off with suction through kieselguhr and washed with ethanol, and the filtrate is concentrated.
Quantity
3.2 g
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reactant
Reaction Step One
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0 (± 1) mol
Type
solvent
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Quantity
2.45 g
Type
catalyst
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Synthesis routes and methods II

Procedure details

543 mg (3.56 mmol) of 4-chloro-1H-pyrrolo[2,3-b]pyridine (from example XVIII, 905 mg (7.12 mmol) of 3-fluoro-4-hydroxyaniline and 399 mg (7.12 mmol) of powdered potassium hydroxide are heated at 260° C. for 8 hours. Another 905 mg (7.12 mmol) of 3-fluoro-4-hydroxyaniline and 200 mg (3.56 mmol) of powdered potassium hydroxide are added, and the mixture is reacted at 260° C. for another 8 h. For work-up, the mixture is cooled to room temperature, diluted with water and extracted three times with ethyl acetate. The organic phase is dried over magnesium sulfate and concentrated using a rotary evaporator. The residue is purified by preparative HPLC. The fractions which, according to LC-MS, contain 39% of product are used without further purification for the next reaction.
Quantity
543 mg
Type
reactant
Reaction Step One
Quantity
905 mg
Type
reactant
Reaction Step One
Quantity
399 mg
Type
reactant
Reaction Step One
Quantity
905 mg
Type
reactant
Reaction Step Two
Quantity
200 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Synthesis routes and methods III

Procedure details

To a suspension of 4-(2-fluoro-4-nitrophenoxy)-1H-pyrrolo[2,3-b]pyridine (300 mg, 1.1 mmol) in tetrahydrofuran (5 mL) and methanol (10 mL), were added zinc powder (350 mg, 5.5 mmol) and ammonium chloride (294 mg, 5.5 mmol). The mixture was stirred at rt overnight. The mixture was filtered through a pad of Celite®, rinsed with methanol. The filtrate was concentrated. The product was purified by flash column chromatography (silica gel, 1–5% MeOH in CH2Cl2) to afford the desired product (205 mg, 77%) as an off-white solid. MS(ESI+) m/z 244 (M+H)+.
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
294 mg
Type
reactant
Reaction Step Two
Name
Quantity
350 mg
Type
catalyst
Reaction Step Two
Yield
77%

Synthesis routes and methods IV

Procedure details

3.2 g (11.5 mmol) of 4-[(6-chloro-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy]-3-fluoroaniline are dissolved in ethanol at 50° C. The solution is then allowed to cool to RT, and 2.45 g (2.30 mmol) of 10% palladium-on-carbon are added. The mixture is hydrogenated under a hydrogen pressure of 2 bar overnight. The mixture is, then filtered off with suction through kieselguhr, the kieselguhr is washed with ethanol and the filtrate is concentrated.
Quantity
3.2 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
2.45 g
Type
catalyst
Reaction Step Two

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